Cas no 2138108-42-4 (1-(2-Nitrobenzenesulfonyl)-2-(pyridin-2-yl)piperazine)

• Product Name: 1-(2-Nitrobenzenesulfonyl)-2-(pyridin-2-yl)piperazine
• CAS No: 2138108-42-4
• MF: C₁₅H₁₆N₄O₄S
• MW: 348.376941680908
• CID: 6069354
• PubChem ID: 165862180
• Update Time: 2025-06-14

1-(2-Nitrobenzenesulfonyl)-2-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2138108-42-4
• EN300-1169167
• 1-(2-nitrobenzenesulfonyl)-2-(pyridin-2-yl)piperazine
• 1-(2-Nitrobenzenesulfonyl)-2-(pyridin-2-yl)piperazine

• Inchi： 1S/C15H16N4O4S/c20-19(21)13-6-1-2-7-15(13)24(22,23)18-10-9-16-11-14(18)12-5-3-4-8-17-12/h1-8,14,16H,9-11H2
• InChI Key： MQPGDQDTYXOYBF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCNCC1C1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 348.08922618g/mol
• Monoisotopic Mass: 348.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 117Ų

Additional information on 1-(2-Nitrobenzenesulfonyl)-2-(pyridin-2-yl)piperazine

Comprehensive Overview of 1-(2-Nitrobenzenesulfonyl)-2-(pyridin-2-yl)piperazine (CAS No. 2138108-42-4)

1-(2-Nitrobenzenesulfonyl)-2-(pyridin-2-yl)piperazine, with the CAS number 2138108-42-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a piperazine core with a 2-nitrobenzenesulfonyl group and a pyridin-2-yl substituent. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in 1-(2-Nitrobenzenesulfonyl)-2-(pyridin-2-yl)piperazine is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are critical targets in treating diseases like cancer and neurological disorders. The nitrobenzenesulfonyl moiety enhances its reactivity, enabling selective modifications for tailored drug design. This aligns with the current trend of precision medicine and structure-activity relationship (SAR) studies, topics frequently searched in academic and industrial databases.

From a synthetic perspective, CAS 2138108-42-4 exemplifies the importance of heterocyclic chemistry. The pyridine and piperazine rings contribute to its stability and solubility, properties highly sought after in bioavailability optimization. Recent publications highlight its utility in cross-coupling reactions and catalysis, addressing the demand for sustainable and efficient synthetic methods—a hot topic in green chemistry forums and AI-driven research queries.

Analytical characterization of 1-(2-Nitrobenzenesulfonyl)-2-(pyridin-2-yl)piperazine involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure purity and structural verification, crucial for regulatory compliance in pharmaceutical applications. The compound’s spectral data and crystallographic parameters are often requested in chemical databases, reflecting user interest in reproducible synthesis protocols.

Beyond pharmaceuticals, 2138108-42-4 finds niche applications in material science, particularly in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). Its electron-withdrawing nitro group and aromatic system make it suitable for tuning electronic properties, a focus area in optoelectronics research. This versatility answers frequent search queries about multi-functional chemical building blocks.

In summary, 1-(2-Nitrobenzenesulfonyl)-2-(pyridin-2-yl)piperazine (CAS 2138108-42-4) bridges diverse scientific domains, from drug discovery to advanced materials. Its relevance to trending topics like targeted therapy, sustainable synthesis, and functional materials ensures continued exploration. Researchers and industry professionals actively seek detailed synthetic routes, safety profiles, and commercial availability—key terms optimized in this overview for enhanced SEO visibility.